Cas no 35534-19-1 (2-(Methylamino)-1-phenylethanone)

• Product Name: 2-(Methylamino)-1-phenylethanone
• CAS No: 35534-19-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD01090318
• CID: 54443
• PubChem ID: 416157
• Update Time: 2025-06-15

2-(Methylamino)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)-1-phenylethanone
• alpha-(Methylamino)acetophenone
• 2-METHYLAMINO-1-PHENYL-ETHANONE HYDROCHLORIDE,
• 2-Methylamino-1-phenyl-aethanon
• 2-methylaminoacetophenone
• Methylphenacylamin
• 2-Methylamino-1-phenyl-ethanone
• methylaminoacetophenone
• EN300-187785
• NCIOpen2_000860
• 2-METHYLAMINO-1-PHENYLETHANONE
• SCHEMBL260807
• CHEMBL1907015
• DTXSID70328985
• FT-0694411
• 2-(methylamino)-1-phenylethan-1-one
• A822851
• 35534-19-1
• 2-(methylamino)-1-phenyl-ethanone
• BCP11464
• AKOS005137930

• MDL： MFCD01090318
• Inchi： 1S/C9H11NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-6,10H,7H2,1H3
• InChI Key： VVFCJVLORNFVHI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CNC

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.019
• Boiling Point: 245 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.521
• PSA: 29.10000
• LogP: 1.47960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Methylamino)-1-phenylethanone

Research Brief on 2-(Methylamino)-1-phenylethanone (CAS: 35534-19-1): Recent Advances and Applications

2-(Methylamino)-1-phenylethanone (CAS: 35534-19-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, neuroscience, and synthetic chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic uses.

One of the key areas of research involving 2-(Methylamino)-1-phenylethanone is its role as a precursor or intermediate in the synthesis of novel psychoactive substances (NPS). A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the design of dopamine receptor agonists, which could have implications for treating neurological disorders such as Parkinson's disease. The study employed computational modeling and in vitro assays to demonstrate the compound's binding affinity for D2-like receptors.

In addition to its neurological applications, recent work has investigated the metabolic pathways of 2-(Methylamino)-1-phenylethanone. A study in Drug Metabolism and Disposition (2024) utilized mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to identify its major metabolites in human liver microsomes. The findings suggest that the compound undergoes extensive hepatic metabolism, which could influence its pharmacokinetic profile in potential therapeutic applications.

Another notable development is the exploration of 2-(Methylamino)-1-phenylethanone in the context of antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of derivatives with enhanced antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity.

Despite these promising findings, challenges remain in the development of 2-(Methylamino)-1-phenylethanone-based therapeutics. Regulatory concerns surrounding its structural similarity to controlled substances have prompted calls for rigorous safety evaluations. Furthermore, the compound's stability under physiological conditions requires further optimization to improve its drug-like properties.

In conclusion, recent research on 2-(Methylamino)-1-phenylethanone (CAS: 35534-19-1) has uncovered diverse potential applications across multiple therapeutic areas. While significant progress has been made in understanding its pharmacological mechanisms and synthetic utility, additional studies are needed to address safety and efficacy concerns. This compound continues to be a valuable subject of investigation in chemical biology and pharmaceutical science.